Cas no 1235440-66-0 (5,8-dimethyl-2H-chromene-3-sulfonyl chloride)

• Product Name: 5,8-dimethyl-2H-chromene-3-sulfonyl chloride
• CAS No: 1235440-66-0
• MF: C₁₁H₁₁ClO₃S
• MW: 258.721241235733
• MDL: MFCD16040187
• CID: 5167566
• Update Time: 2025-05-20

5,8-dimethyl-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethyl-2H-chromene-3-sulfonyl chloride
• 5,8-dimethyl-2H-chromene-3-sulfonylchloride
• 2H-1-Benzopyran-3-sulfonyl chloride, 5,8-dimethyl-

• MDL： MFCD16040187
• Inchi： 1S/C11H11ClO3S/c1-7-3-4-8(2)11-10(7)5-9(6-15-11)16(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： ZYZPYAONCNPBNR-UHFFFAOYSA-N
• SMILES： ClS(C1COC2C(C)=CC=C(C)C=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8

Additional information on 5,8-dimethyl-2H-chromene-3-sulfonyl chloride

5,8-Dimethyl-2H-Chromene-3-Sulfonyl Chloride: A Comprehensive Overview

5,8-Dimethyl-2H-chromene-3-sulfonyl chloride, with the CAS number 1235440-66-0, is a highly versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its chromene ring system, which is a fused bicyclic structure consisting of a benzene ring and a pyran ring. The sulfonyl chloride group attached at the 3-position of the chromene ring imparts unique reactivity and functionality to the molecule.

The chromene system in 5,8-dimethyl-2H-chromene-3-sulfonyl chloride is further substituted with methyl groups at the 5 and 8 positions. These methyl substituents not only enhance the stability of the chromene ring but also influence the electronic properties of the molecule. The sulfonyl chloride group, on the other hand, is a highly reactive moiety that can participate in various nucleophilic substitution reactions. This makes 5,8-dimethyl-2H-chromene-3-sulfonyl chloride an invaluable building block in organic synthesis.

Recent studies have highlighted the potential of 5,8-dimethyl-2H-chromene-3-sulfonyl chloride as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop novel anti-inflammatory agents by incorporating it into heterocyclic frameworks. The sulfonyl chloride group serves as an excellent electrophilic site for nucleophilic attack by amino groups, leading to the formation of sulfonamides with promising pharmacological profiles.

In addition to its role in drug discovery, 5,8-dimethyl-2H-chromene-3-sulfonyl chloride has found applications in materials science. Its ability to undergo click chemistry reactions has been exploited to synthesize advanced materials such as stimuli-responsive polymers and self-healing coatings. The chromene ring system provides a rigid framework that enhances the mechanical properties of these materials while the sulfonyl chloride group facilitates functionalization.

The synthesis of 5,8-dimethyl-2H-chromene-3-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the chromenone derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, researchers have utilized palladium-catalyzed coupling reactions to construct the chromene ring system with high fidelity.

The reactivity of 5,8-dimethyl-2H-chromene-3-sulfonyl chloride has also been explored in click chemistry applications. The sulfonyl chloride group can act as an electrophilic partner in various cycloaddition reactions, enabling the construction of complex molecular architectures. This has opened new avenues for the synthesis of bioactive molecules and advanced materials.

In terms of safety considerations, handling 5,8-dimethyl-2H-chromene-3-sulfonyl chloride requires appropriate precautions due to its reactive nature. It is important to work under inert conditions and use protective equipment to minimize exposure risks. Proper disposal procedures should also be followed to ensure environmental safety.

In conclusion, 5,8-dimethyl-2H-chromene-3-sulfonyl chloride, with its unique structural features and reactivity profile, continues to be a valuable compound in various areas of chemical research. Its applications span from drug discovery to materials science, making it an essential tool for chemists and researchers worldwide.